Cas no 97067-68-0 (Phosphorothioic acid,O,O-diethyl O-(4-nitrophenyl) ester, labeled with carbon-14 (9CI))

• Product name: Phosphorothioic acid,O,O-diethyl O-(4-nitrophenyl) ester, labeled with carbon-14 (9CI)
• CAS No: 97067-68-0
• MF: C₁₀H₁₄NO₅PS
• MW: 303.215870380402
• CID: 800769
• PubChem ID: 15558464

Phosphorothioic acid,O,O-diethyl O-(4-nitrophenyl) ester, labeled with carbon-14 (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphorothioic acid,O,O-diethyl O-(4-nitrophenyl) ester, labeled with carbon-14 (9CI)
• METHYL PARATHION, [RING 14C(U)]
• METHYL PARATHION-[RING- 14C(U)]
• 97067-68-0
• Methyl parathion,[ring 14c(u)]

• Inchi： InChI=1S/C10H14NO5PS/c1-3-14-17(18,15-4-2)16-10-7-5-9(6-8-10)11(12)13/h5-8H,3-4H2,1-2H3/i5+2,6+2,7+2,8+2,9+2,10+2
• InChI Key： LCCNCVORNKJIRZ-KZQYGBJDSA-N
• SMILES： CCOP(=S)(OCC)OC1=CC=C(C=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 303.0524827g/mol
• Monoisotopic Mass: 303.0524827g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 106Ų

Experimental Properties

• PSA: 115.41000
• LogP: 4.44490

Phosphorothioic acid,O,O-diethyl O-(4-nitrophenyl) ester, labeled with carbon-14 (9CI) Security Information

• Hazardous Material transportation number：UN 2910 7
• WGK Germany：3
• Hazard Category Code： 24-26/28-48/25-50/53
• Safety Instruction： 28-36/37-45-60-61
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic thiophosphoric acids and derivatives Thiophosphoric acid esters Aryl thiophosphates